2-(3-chlorobenzyl)-5-methyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide

• IUPAC Name: 2-[(3-chlorophenyl)methyl]-5-methyl-1,1-dioxo-1,2,6-thiadiazine-4-carboxylic acid
• InChI: InChI=1S/C12H11ClN2O4S/c1-8-11(12(16)17)7-15(20(18,19)14-8)6-9-3-2-4-10(13)5-9/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key: FFCSSUAKCMNNCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NS(=O)(=O)N(C=C1C(=O)O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C12H11ClN2O4S
• Molecular Weight: 314.75 g/mol

Description

Chemical Reactions Analysis

While I found some information on the general chemistry of thiadiazine dioxides, specific reactions involving “2-(3-chlorobenzyl)-5-methyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide” are not available.

Scientific Research Applications

Synthesis and Biological Activity

A study by Gobis et al. (2013) involved the synthesis of a series of novel 1,2,4-thiadiazine 1,1-dioxides, which includes compounds similar to 2-(3-chlorobenzyl)-5-methyl-2H-1,2,6-thiadiazine-4-carboxylic acid 1,1-dioxide. These compounds were evaluated for their tuberculostatic and anticancer activities, with some showing the ability to inhibit the growth of renal and non-small cell lung cancer cell lines (Gobis et al., 2013).

Hydrolysis Reactions and Conformational Study

Alkorta et al. (1996) conducted a study on the conformation and hydrolysis reactions of 2-substituted 3,5-diamino-4-nitroso-2H-1,2,6-thiadiazine 1,1-dioxides. This research is relevant as it explores the stability and transformations of compounds structurally related to this compound (Alkorta et al., 1996).

Synthesis and Anti-HIV Evaluation

Yan et al. (2006) synthesized a series of 2-(m-Chlorobenzyl)-4-substituted-1, 1, 3-trioxo-2H,4H-pyrazolo[4, 5-e][1, 2, 4] thiadiazines, evaluating their anti-HIV replication in MT-4 cell cultures. This research highlights the potential of thiadiazine derivatives, closely related to the compound , in antiviral applications (Yan et al., 2006).

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I found.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-benzothiadiazine-1,1-dioxide scaffold have been reported to exhibit a range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators . The specific targets for these activities are likely to be diverse and dependent on the functional groups attached to the ring .

Mode of Action

The biological activities of similar compounds suggest that they may interact with their targets through a variety of mechanisms, potentially including direct binding, modulation of enzymatic activity, or alteration of membrane permeability .

Biochemical Pathways

These could potentially include pathways related to cell signaling, energy metabolism, and ion transport .

Result of Action

Given the range of biological activities reported for similar compounds, the effects could potentially include altered cell signaling, changes in cellular metabolism, or induction of cell death .